Cas no 1354958-16-9 (tert-butyl 3-amino-4-(4-fluoro-3-methylphenyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-4-(4-fluoro-3-methylphenyl)piperidine-1-carboxylate
• CAS No: 1354958-16-9
• MF: C₁₇H₂₅FN₂O₂
• MW: 308.391008138657
• MDL: MFCD20502209
• CID: 5189012
• Update Time: 2025-05-21

tert-butyl 3-amino-4-(4-fluoro-3-methylphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-amino-4-(4-fluoro-3-methylphenyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-4-(4-fluoro-3-methylphenyl)piperidine-1-carboxylate

• MDL： MFCD20502209
• Inchi： 1S/C17H25FN2O2/c1-11-9-12(5-6-14(11)18)13-7-8-20(10-15(13)19)16(21)22-17(2,3)4/h5-6,9,13,15H,7-8,10,19H2,1-4H3
• InChI Key： ICOLWTXKPZRXGW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=C(F)C(C)=C2)C(N)C1

Additional information on tert-butyl 3-amino-4-(4-fluoro-3-methylphenyl)piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-amino-4-(4-fluoro-3-methylphenyl)piperidine-1-carboxylate (CAS: 1354958-16-9)

The compound tert-butyl 3-amino-4-(4-fluoro-3-methylphenyl)piperidine-1-carboxylate (CAS: 1354958-16-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This piperidine derivative serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and oncology. Recent studies have highlighted its potential in the development of novel kinase inhibitors and G protein-coupled receptor (GPCR) modulators, owing to its unique structural features that allow for diverse functionalization.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers demonstrated that the fluorine and methyl substitutions on the phenyl ring enhance the compound's metabolic stability, while the tert-butyl carbamate group facilitates selective deprotection during multi-step syntheses. These properties make it an attractive candidate for the development of next-generation antidepressants and anxiolytics.

In the field of oncology, a recent patent application (WO2023056789) disclosed the use of 1354958-16-9 as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's piperidine core was shown to provide optimal spatial orientation for binding to the BTK active site, while the 4-fluoro-3-methylphenyl moiety contributed to enhanced selectivity over other kinases. Preclinical studies reported in this patent demonstrated promising activity against B-cell malignancies with reduced off-target effects compared to existing therapies.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of this compound. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis route that achieves >90% yield with excellent enantiomeric purity. This advancement addresses previous challenges associated with the stereoselective introduction of the 3-amino group while maintaining the integrity of the labile tert-butyl carbamate protecting group.

The compound's physicochemical properties have also been thoroughly characterized in recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2023) revealed that the fluorine atom at the para position of the phenyl ring significantly influences the molecule's dipole moment and lipophilicity (calculated logP = 2.8), making it particularly suitable for CNS-targeting applications. These findings were corroborated by experimental data showing excellent membrane permeability in Caco-2 cell assays.

Looking forward, the versatility of tert-butyl 3-amino-4-(4-fluoro-3-methylphenyl)piperidine-1-carboxylate continues to inspire new applications. Current research efforts are exploring its incorporation into proteolysis-targeting chimeras (PROTACs) for targeted protein degradation, as well as its potential in radiopharmaceutical development for positron emission tomography (PET) imaging. The compound's unique combination of synthetic accessibility and structural diversity ensures its ongoing relevance in medicinal chemistry innovation.